Cas no 2229522-31-8 (5-bromo-1,3-thiazol-2-yl sulfamate)

• Product Name: 5-bromo-1,3-thiazol-2-yl sulfamate
• CAS No: 2229522-31-8
• MF: C₃H₃BrN₂O₃S₂
• MW: 259.101516962051
• CID: 6233680
• PubChem ID: 165798830
• Update Time: 2025-10-05

5-bromo-1,3-thiazol-2-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1,3-thiazol-2-yl sulfamate
• EN300-2003521
• 2229522-31-8

• Inchi： 1S/C3H3BrN2O3S2/c4-2-1-6-3(10-2)9-11(5,7)8/h1H,(H2,5,7,8)
• InChI Key： XUKDXLABIZMURM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(OS(N)(=O)=O)S1

Computed Properties

• Exact Mass: 257.87685g/mol
• Monoisotopic Mass: 257.87685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 119Ų

Additional information on 5-bromo-1,3-thiazol-2-yl sulfamate

5-Bromo-1,3-thiazol-2-yl Sulfamate (CAS No. 2229522-31-8): A Comprehensive Overview

5-Bromo-1,3-thiazol-2-yl sulfamate (CAS No. 2229522-31-8) is a specialized heterocyclic sulfamate compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative features a unique molecular structure combining a brominated thiazole ring with a sulfamate functional group, making it particularly interesting for medicinal chemistry applications.

The compound's molecular formula C3H3BrN2O3S2 and molecular weight 259.10 g/mol reflect its compact yet highly functionalized nature. Researchers have focused on 5-bromo-1,3-thiazol-2-yl sulfamate synthesis due to its potential as a building block for more complex molecules. The presence of both bromine and sulfamate groups offers multiple sites for further chemical modifications, enabling the creation of diverse derivative compounds.

In recent studies, thiazole sulfamate derivatives have shown promise in various biological applications. The scientific community has particularly explored their potential in enzyme inhibition, with some analogs demonstrating activity against specific therapeutic targets. While CAS 2229522-31-8 itself is primarily used as a research chemical, its structural features make it valuable for drug discovery programs investigating novel pharmacophores.

The 5-bromo-1,3-thiazol-2-yl moiety contributes to the compound's electronic properties and binding characteristics, which are crucial for molecular interactions in biological systems. Recent publications have highlighted the growing importance of sulfamate-containing heterocycles in medicinal chemistry, with 2229522-31-8 serving as an important reference compound in this class.

From a synthetic chemistry perspective, 5-bromo-1,3-thiazol-2-yl sulfamate preparation typically involves multi-step procedures starting from commercially available thiazole precursors. The bromination step introduces the electrophilic bromine atom, while subsequent reactions install the sulfamate functionality. Optimization of these synthetic routes remains an active area of research, particularly for improving yields and purity of the final product.

Analytical characterization of CAS 2229522-31-8 typically employs advanced techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's identity and purity, which are critical for research applications. The physical properties of 5-bromo-1,3-thiazol-2-yl sulfamate, such as solubility and stability, have been documented in various solvent systems to guide experimental work.

In the context of current research trends, thiazole-based sulfamates are being investigated for their potential in addressing several health-related challenges. While 2229522-31-8 itself is not a therapeutic agent, its structural framework contributes to the development of compounds with improved pharmacokinetic properties and target selectivity.

The commercial availability of 5-bromo-1,3-thiazol-2-yl sulfamate has increased in recent years to meet growing demand from academic and industrial laboratories. Suppliers typically offer the compound in various quantities, with purity specifications tailored to different research needs. Proper storage conditions, typically under inert atmosphere at controlled temperatures, help maintain the compound's stability over time.

Safety considerations for handling CAS 2229522-31-8 follow standard laboratory protocols for research chemicals. While not classified as highly hazardous, appropriate personal protective equipment is recommended when working with this compound. Material safety data sheets provide detailed information about handling procedures and emergency measures.

Future research directions for 5-bromo-1,3-thiazol-2-yl sulfamate derivatives may explore their application in emerging therapeutic areas. The compound's versatility as a synthetic intermediate continues to attract interest from medicinal chemists seeking to develop novel bioactive molecules with improved efficacy and safety profiles.

From a market perspective, the demand for specialized heterocyclic building blocks like 2229522-31-8 reflects the growing emphasis on targeted drug discovery. Pharmaceutical companies and contract research organizations increasingly seek such compounds to accelerate their screening programs and lead optimization efforts.

In conclusion, 5-bromo-1,3-thiazol-2-yl sulfamate represents an important chemical tool in modern drug discovery. Its unique structural features and synthetic versatility make it valuable for researchers exploring new therapeutic possibilities. As the understanding of sulfamate pharmacophores continues to evolve, compounds like CAS 2229522-31-8 will likely play an increasingly important role in the development of next-generation pharmaceutical agents.